3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[(2-chloroacetyl)-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H23ClN2O3/c1-2-20(16(21)11-18)15-9-6-10-19(12-15)17(22)23-13-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13H2,1H3
• InChI Key: XOPFUXGCQQFAKA-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CCl
• Molecular Formula: C17H23ClN2O3
• Molecular Weight: 338.8 g/mol

Description

3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1354020-18-0) is a piperidine-based compound with a benzyl ester group at the 1-position and a 2-chloroacetyl ethyl amino substituent at the 3-position. Its molecular formula is C₁₇H₂₃ClN₂O₃, and it has a molecular weight of 338.84 g/mol . The chloroacetyl group introduces electrophilicity, making the compound reactive toward nucleophiles, which is advantageous in synthetic chemistry as an intermediate for pharmaceuticals or agrochemicals.

Biological Activity

3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic compound with a complex structure that includes a piperidine ring, an ethyl amino group, and a chloroacetyl moiety. Its molecular formula is C18H25ClN2O3, and it has garnered interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Structural Characteristics

The unique structure of this compound allows for various interactions within biological systems, which can be summarized as follows:

Component	Description
Piperidine Ring	A six-membered ring containing one nitrogen atom
Chloroacetyl Group	Enhances reactivity and potential biological interactions
Ethyl Amino Group	Contributes to the compound's solubility and bioactivity
Benzyl Ester Moiety	Provides lipophilicity, facilitating membrane penetration

Biological Activity

Preliminary studies indicate that 3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester may exhibit several biological activities, including:

• Anticancer Activity : Initial screenings suggest potential growth inhibition against various cancer cell lines. For instance, compounds structurally related to this compound have shown IC50 values in the low micromolar range against breast cancer (MDA-MB-231) and liver cancer (HepG2) cells .
• Microtubule Destabilization : Similar compounds have been identified as microtubule-destabilizing agents, which could lead to apoptosis in cancer cells. This mechanism is crucial for the development of new anticancer therapies .
• Interaction with Biological Targets : The presence of multiple functional groups suggests that this compound may interact with various biological targets, including enzymes involved in cancer progression and inflammation pathways.

Case Study 1: Anticancer Screening

In a study evaluating the cytotoxic effects of related piperidine derivatives, it was found that certain compounds exhibited significant antiproliferative activity against MDA-MB-231 cells. The study highlighted the importance of structural modifications in enhancing bioactivity. Compounds with similar structural motifs to 3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester demonstrated IC50 values ranging from 2.43 to 14.65 μM, indicating their potential as therapeutic agents in oncology .

Case Study 2: Mechanistic Studies

Further investigations into the mechanism of action revealed that certain derivatives could induce apoptosis through caspase activation and morphological changes in cancer cells. The compounds were shown to enhance caspase-3 activity significantly, suggesting a pathway for therapeutic application in cancer treatment .

Research Findings

Research has focused on elucidating the structure-activity relationship (SAR) of piperidine derivatives. Key findings include:

• Functional Group Influence : The chloroacetyl group enhances the reactivity of the compound, potentially increasing its interaction with target proteins.
• Esterification Effects : The benzyl ester moiety contributes to improved lipophilicity, aiding in cellular uptake and bioavailability.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional diversity of piperidine derivatives allows for nuanced comparisons. Below is an analysis of key analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS)	Substituent Position & Group	Molecular Formula	Molecular Weight (g/mol)	Key Features
3-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (1354020-18-0)	3-position: 2-chloroacetyl ethyl amino	C₁₇H₂₃ClN₂O₃	338.84	High electrophilicity due to chloroacetyl; moderate lipophilicity
4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (N/A)	4-position: 2-chloroacetyl ethyl amino	Likely C₁₇H₂₃ClN₂O₃	~338.84	Positional isomer; altered steric and electronic effects at piperidine ring
3-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (1353974-13-6)	3-position: Chloroacetyl cyclopropyl amino methyl	C₁₈H₂₄ClN₂O₃	363.85	Cyclopropyl group increases rigidity; potential for enhanced binding specificity
3-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (1353955-37-9)	3-position: Aminoethyl methyl amino methyl	C₁₇H₂₇N₃O₂	305.42	Primary amine introduces hydrogen-bonding capability; lacks chloro group, reducing reactivity
(S)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester (1823396-40-2)	3-position: Cyclopropyl hydroxyethyl amino	C₁₈H₂₆N₂O₃	318.41	Hydroxyethyl enhances hydrophilicity; stereochemistry (S-configuration) may influence biological activity

Key Comparisons:

Substituent Position: Moving the chloroacetyl ethyl amino group from the 3- to 4-position (as in the positional isomer) alters steric interactions with target sites. For example, in receptor binding, the 3-position may allow better alignment with hydrophobic pockets compared to the 4-position .

Functional Group Modifications: Replacing the ethyl group in the amino substituent with cyclopropyl (CAS 1353974-13-6) introduces steric constraints and rigidity, which could enhance binding affinity in chiral environments . Substituting chloroacetyl with aminoethyl (CAS 1353955-37-9) removes electrophilicity but adds a primary amine, enabling salt formation or hydrogen bonding—critical for solubility and target engagement .

Stereochemical Differences :

• The (S)-enantiomer of related compounds (e.g., CAS 1823396-40-2) may exhibit distinct pharmacokinetic or pharmacodynamic profiles compared to the (R)-form, though specific data are absent in the evidence .

Hydroxyethyl groups (CAS 1823396-40-2) improve aqueous solubility, whereas benzyl esters and chloroacetyl groups increase lipophilicity .

Research and Application Insights

• Synthetic Utility : The chloroacetyl group in the parent compound is a reactive handle for nucleophilic substitution, making it valuable for synthesizing amides or thioesters .
• Biological Relevance: Piperidine scaffolds are common in pharmaceuticals (e.g., antipsychotics, analgesics).
• Discontinuation Trends : The discontinuation of the parent compound by suppliers like CymitQuimica may reflect challenges in synthesis, stability (e.g., hydrolysis of the ester), or reduced demand .